![molecular formula C6H9Cl2N5 B1655494 3H-imidazo[4,5-b]pyridine-5,7-diamine dihydrochloride CAS No. 37437-03-9](/img/structure/B1655494.png)
3H-imidazo[4,5-b]pyridine-5,7-diamine dihydrochloride
Overview
Description
3H-imidazo[4,5-b]pyridine-5,7-diamine dihydrochloride is a chemical compound with the CAS Number: 37437-03-9 . It has a molecular weight of 222.08 . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7N5.2ClH/c7-3-1-4(8)11-6-5(3)9-2-10-6;;/h1-2H,(H5,7,8,9,10,11);2*1H . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
The compound is a powder with a molecular weight of 222.08 . It is stored at room temperature . More specific physical and chemical properties are not detailed in the available resources.Scientific Research Applications
Materials Science and Optoelectronics
This compound has shown potential in materials science, particularly in the development of optoelectronic devices due to its luminescent properties .
Pharmaceutical Applications
Derivatives of this compound are being explored for their utility in treating various disorders such as dyslipidemia, atherosclerosis, and type 2 diabetes, among others .
Antiviral Research
The antiviral activity of derivatives is being assessed, with studies focusing on their cytotoxic effects on virus host cell lines .
Antimicrobial Properties
Research is exploring the antimicrobial features of new imidazo[4,5-b]pyridine derivatives, which could lead to the development of new antimicrobial agents .
Synthetic Chemistry
The compound serves as a key intermediate in synthetic chemistry for producing various derivatives with potential pharmacological applications .
Historical Synthesis Approaches
Historical approaches to synthesizing imidazo[4,5-b]pyridine derivatives provide insight into the evolution of methods used to produce these compounds .
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that imidazo[4,5-b]pyridine derivatives have been found to interact with various targets, including gaba a receptors , angiotensin II receptors , and tubulin , depending on their specific substitutions.
Mode of Action
Imidazo[4,5-b]pyridine derivatives have been reported to act as positive allosteric modulators of gaba a receptors , antagonists of angiotensin II receptors , and inhibitors of tubulin polymerization .
Biochemical Pathways
Imidazo[4,5-b]pyridine derivatives have been reported to influence various cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .
Result of Action
Imidazo[4,5-b]pyridine derivatives have been reported to have medicinal significance in the central nervous system, digestive system, cancer, inflammation, etc .
properties
IUPAC Name |
1H-imidazo[4,5-b]pyridine-5,7-diamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N5.2ClH/c7-3-1-4(8)11-6-5(3)9-2-10-6;;/h1-2H,(H5,7,8,9,10,11);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKKPTVHKTDFRST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(N=CN2)N=C1N)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Cl2N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3H-imidazo[4,5-b]pyridine-5,7-diamine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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